(2,4-dimethoxyphenyl)(3-piperidinyl)methanone hydrochloride

• IUPAC Name: (2,4-dimethoxyphenyl)-piperidin-3-ylmethanone
• InChI: InChI=1S/C14H19NO3/c1-17-11-5-6-12(13(8-11)18-2)14(16)10-4-3-7-15-9-10/h5-6,8,10,15H,3-4,7,9H2,1-2H3
• InChI Key: INMKQWNQGRTRHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)C2CCCNC2)OC
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol

Description

(2,4-dimethoxyphenyl)(3-piperidinyl)methanone hydrochloride, also known as DPMC, is a chemical compound that is used in scientific research for its unique properties and potential applications. DPMC is a white crystalline powder that is soluble in water and other solvents. This compound has gained significant attention due to its potential use in the development of new drugs and treatments for various diseases.

Mechanism of Action

The mechanism of action of (2,4-dimethoxyphenyl)(3-piperidinyl)methanone hydrochloride is not fully understood, but it is believed to act on various receptors and channels in the body. It has been shown to bind to the mu-opioid receptor, which is involved in pain perception and modulation. (2,4-dimethoxyphenyl)(3-piperidinyl)methanone hydrochloride also appears to modulate the activity of certain ion channels, which may contribute to its analgesic and anticonvulsant effects.
Biochemical and Physiological Effects:
Studies have shown that (2,4-dimethoxyphenyl)(3-piperidinyl)methanone hydrochloride has a wide range of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models, as well as to have anticonvulsant effects. (2,4-dimethoxyphenyl)(3-piperidinyl)methanone hydrochloride has also been shown to have neuroprotective effects, which may make it a promising candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (2,4-dimethoxyphenyl)(3-piperidinyl)methanone hydrochloride in lab experiments is its unique properties and potential applications. It has been shown to have a wide range of biological effects, making it a versatile compound for research purposes. However, one limitation of using (2,4-dimethoxyphenyl)(3-piperidinyl)methanone hydrochloride is its potential toxicity and side effects, which must be carefully monitored in lab experiments.

Future Directions

There are many potential future directions for research involving (2,4-dimethoxyphenyl)(3-piperidinyl)methanone hydrochloride. One area of interest is the development of new drugs and treatments for pain and inflammation-related disorders. (2,4-dimethoxyphenyl)(3-piperidinyl)methanone hydrochloride may also have potential applications in the treatment of neurodegenerative diseases and cancer. Further studies are needed to fully understand the mechanism of action of (2,4-dimethoxyphenyl)(3-piperidinyl)methanone hydrochloride and its potential applications in medicine.

Scientific Research Applications

(2,4-dimethoxyphenyl)(3-piperidinyl)methanone hydrochloride has been extensively studied for its potential use in the development of new drugs and treatments for various diseases. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties, making it a promising candidate for the treatment of conditions such as chronic pain, epilepsy, and inflammation-related disorders. (2,4-dimethoxyphenyl)(3-piperidinyl)methanone hydrochloride has also been investigated for its potential use in cancer therapy, as it has been shown to inhibit the growth of certain cancer cells.